Cas no 30344-95-7 (Bufa-4,20,22-trienolide,3,14,16-trihydroxy-19-oxo-, (3b,16b)- (9CI))

• Product Name: Bufa-4,20,22-trienolide,3,14,16-trihydroxy-19-oxo-, (3b,16b)- (9CI)
• CAS No: 30344-95-7
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 310447
• PubChem ID: 282015
• Update Time: 2025-04-19

Bufa-4,20,22-trienolide,3,14,16-trihydroxy-19-oxo-, (3b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-4,20,22-trienolide,3,14,16-trihydroxy-19-oxo-, (3b,16b)- (9CI)
• 3,14,16-trihydroxy-19-oxobufa-4,20,22-trienolide
• 3-Epiberscillogenin
• AC1L5VIY
• AC1Q6ASW
• AR-1E8133
• NSC135067
• NSC251753
• 30344-96-8
• 30344-95-7
• NSC-135067
• DTXSID70300140
• SCILLIGLAUCOSIDIN, 16-HYDROXY-
• NSC-251753
• (3.BETA.,14,16-TRIHYDROXY-19-OXOBUFA-4,20,22-TRIENOLIDE

• Inchi： 1S/C24H30O6/c1-22-8-7-17-18(4-3-15-10-16(26)6-9-23(15,17)13-25)24(22,29)11-19(27)21(22)14-2-5-20(28)30-12-14/h2,5,10,12-13,16-19,21,26-27,29H,3-4,6-9,11H2,1H3
• InChI Key： ZYCHLXSYANWBQR-UHFFFAOYSA-N
• SMILES： OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)CCC(C=C3CCC21)O)O

Computed Properties

• Exact Mass: 414.204
• Monoisotopic Mass: 414.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.36g/cm3
• Boiling Point: 653ºC at 760 mmHg
• Flash Point: 226.2ºC
• Refractive Index: 1.635
• PSA: 107.97000
• LogP: 2.31180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives